3-[(Pyridine-2-carbonylamino)methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(Pyridine-2-carbonylamino)methyl]benzoic acid is a chemical compound that belongs to the class of benzoic acid derivatives. It is also known as 2-Pyridinecarboxamidoacetic acid or PAA. This compound has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid can have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of bacterial colonies.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid in lab experiments is its potential as a drug candidate. It has been found to exhibit potent biological activity and can be synthesized relatively easily. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.
Future Directions
There are several future directions for the study of 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid. One direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another direction is to further elucidate its mechanism of action and identify potential drug targets. Additionally, the synthesis of novel derivatives of this compound may lead to the discovery of new drug candidates with improved efficacy and selectivity.
Synthesis Methods
The synthesis of 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid can be achieved through various methods. One of the most commonly used methods involves the reaction between 2-pyridinecarboxylic acid and chloroacetic acid in the presence of a catalyst such as sodium hydroxide. The resulting product is then purified through recrystallization.
Scientific Research Applications
The potential applications of 3-[(Pyridine-2-carbonylamino)methyl]benzoic acid in scientific research are vast. One of the main applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties.
properties
IUPAC Name |
3-[(pyridine-2-carbonylamino)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c17-13(12-6-1-2-7-15-12)16-9-10-4-3-5-11(8-10)14(18)19/h1-8H,9H2,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDZYGPQMWAYFPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)NCC2=CC(=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Pyridine-2-carbonylamino)methyl]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.